Cas no 5350-71-0 (N-benzhydryl-1,1-diphenylmethanamine)

• Product Name: N-benzhydryl-1,1-diphenylmethanamine
• CAS No: 5350-71-0
• MF: C₂₆H₂₃N
• MW: 349.467526674271
• CID: 938673
• PubChem ID: 219149
• Update Time: 2025-04-19

N-benzhydryl-1,1-diphenylmethanamine Chemical and Physical Properties

Names and Identifiers

• N-benzhydryl-1,1-diphenylmethanamine
• 1,1,1',1'-Tetraphenyldimethylamin
• AC1L5654
• AC1Q4TIV
• AR-1J9969
• Bis(Diphenylmethyl)amin
• bis(diphenylmethyl)amine
• CTK1H1275
• Dibenzhydrylamin
• Dibenzhydryl-amin
• dibenzhydrylamine
• dibenzhydryl-amine
• n-(diphenylmethyl)-1,1-diphenylmethanamine
• NSC58
• SureCN3281034
• SCHEMBL3281034
• DTXSID80276943
• DS-011993
• 5350-71-0
• N-benzhydryl-1,1-diphenyl-methanamine
• NSC-58
• 1,1',1'-TETRAPHENYLDIMETHYLAMINE

• Inchi： 1S/C26H23N/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)27-26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,25-27H
• InChI Key： VGXHNTCQRKYIMY-UHFFFAOYSA-N
• SMILES： N(C(C1C=CC=CC=1)C1C=CC=CC=1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 349.18319
• Monoisotopic Mass: 349.18305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 6.2

Experimental Properties

• Density: 1.093
• Boiling Point: 480.2°C at 760 mmHg
• Flash Point: 220.3°C
• Refractive Index: 1.623
• PSA: 12.03
• LogP: 6.54610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes